Cas no 40983-58-2 (Methyl (-)-Shikimate)

• Product Name: Methyl (-)-Shikimate
• CAS No: 40983-58-2
• Molecular Formula: C₈H₁₂O₅
• Molecular Weight: 188.17800
• MDL: MFCD08274584
• CID: 926431
• PubChem ID: 430652

Methyl (-)-Shikimate Properties

Names and Identifiers

• Methyl (-)-Shikimate
• methyl 3,4,5-trihydroxycyclohexene-1-carboxylate
• (-)-(3R)-methyl 3-hydroxypentanoate
• (-)-shikimic acid methyl ester
• (R)-(-)-methyl 3-hydroxypentanoate
• (S)-Methyl3-Hydroxypentanoate
• methyl (3R)-(-)-3-hydroxypentanoate
• methyl (3R)-hydroxypentan
• methyl (3R,4S,5R)-3,4,5-trihydroxy-1-cyclohexene-1-carboxylate
• methyl (3R,4S,5R)-3,4,5-trihydroxy-1-cyclohexenecarboxylate
• methyl (R)-3-hydroxypentanoate
• methyl D-(R)-3-hydroxypentanoate
• Pentanoic acid,3-hydroxy-,methyl ester
• 40983-58-2
• Shikimic Acid Methyl Ester
• CHEBI:182136
• NSC-280656
• NSC280656
• AS-0235
• SY326748
• FT-0672119
• DTXSID40961363
• METHYL 3,4,5-TRIHYDROXYCYCLOHEX-1-ENE-1-CARBOXYLATE
• MFCD08274584
• SCHEMBL1716907
• AKOS027439524
• methyl 3,4,5-trihydroxycyclohex-1-enecarboxylate

• MDL： MFCD08274584
• InChIKey： LSNUUAUXWJZSFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2,5-7,9-11H,3H2,1H3
• SMILES： COC(=O)C1=CC(C(C(C1)O)O)O

Computed Properties

• Exact Mass: 188.06800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.06847348g/mol
• Heavy Atom Count: 13
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• LogP: -1.42780
• PSA: 86.99000
• Melting Point: 114-115°C

Methyl (-)-Shikimate Security Information

Methyl (-)-Shikimate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Shikimic acids and derivatves